Cas no 2228503-40-8 (tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228503-40-8
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 6235337
• PubChem ID: 165682529
• Update Time: 2025-10-28

tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1883240
• tert-butyl N-[1-(4-cyclopropylphenyl)-2-oxoethyl]-N-methylcarbamate
• 2228503-40-8

• Inchi： 1S/C17H23NO3/c1-17(2,3)21-16(20)18(4)15(11-19)14-9-7-13(8-10-14)12-5-6-12/h7-12,15H,5-6H2,1-4H3
• InChI Key： YBTHIPFWQLYPJR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CC=1)C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Guide to tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228503-40-8)

tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228503-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a cyclopropylphenyl moiety and a tert-butyl carbamate group, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable candidate for drug discovery and material science applications.

The molecular structure of tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate includes a methylcarbamate functional group, which is known for its stability and reactivity in various chemical reactions. Researchers often explore this compound for its potential in developing enzyme inhibitors and receptor modulators, particularly in the fields of oncology and neurology. The presence of the cyclopropyl ring enhances its lipophilicity, improving membrane permeability—a critical factor in drug design.

In recent years, the demand for tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate has surged due to its role in synthesizing small-molecule therapeutics. Pharmaceutical companies are increasingly focusing on targeted drug delivery systems, and this compound’s versatility aligns well with such innovations. Additionally, its application in crop protection chemicals has been explored, given its potential to act as a precursor for environmentally friendly pesticides.

From a synthetic chemistry perspective, tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate is often prepared via N-alkylation or carbamate coupling reactions. The tert-butyl group provides steric protection, ensuring higher yields in multi-step syntheses. Researchers frequently inquire about its solubility and stability under various pH conditions, as these properties are crucial for formulation development.

The compound’s CAS No. 2228503-40-8 is a key identifier for regulatory and procurement purposes. Laboratories and manufacturers prioritize high-purity grades of this chemical to ensure reproducibility in experimental outcomes. Given the rising interest in personalized medicine and green chemistry, tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate is poised to remain a focal point in industrial and academic research.

In summary, tert-butyl N-1-(4-cyclopropylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228503-40-8) is a multifaceted compound with broad applications in drug development and agrochemical innovation. Its structural features, including the cyclopropylphenyl and methylcarbamate groups, contribute to its reactivity and utility. As the scientific community continues to explore novel therapeutic and sustainable solutions, this compound will undoubtedly play a pivotal role in advancing research and industrial applications.